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Compound of Interest

Compound Name: Disperse Orange 61

Cat. No.: B1149534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disperse Orange 61 (DO61), a monoazo dye traditionally used in the textile industry for

polyester fabrics, is gaining attention in materials science for its potential as a functional

chromophore. Its molecular structure, characterized by a donor-π-acceptor system, makes it a

candidate for applications requiring nonlinear optical (NLO) and electro-optic (EO) properties.

This document provides an overview of its potential applications in materials science,

supported by generalized experimental protocols derived from studies on closely related

Disperse Orange dyes.

Chemical and Physical Properties
A summary of the key properties of Disperse Orange 61 is presented below.
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Property Value Reference

CAS Number 12270-45-0 [1][2]

Molecular Formula C₁₇H₁₅Br₂N₅O₂ [1][2]

Molecular Weight 481.14 g/mol [1][2]

Appearance Deep orange powder [1]

Molecular Structure Single azo class [1]

Manufacturing Method

Diazotization of 2,6-dibromo-4-

nitroaniline and coupling with

N-ethyl-N-cyanoethylaniline.

[1]

Applications in Materials Science
While direct applications of Disperse Orange 61 in materials science are not extensively

documented, research on analogous "Disperse Orange" dyes, such as Disperse Orange 3, 11,

and 25, highlights potential uses in the development of advanced functional materials. These

applications primarily leverage the dye's chromophoric nature.

Nonlinear Optical (NLO) Materials
Disperse Orange dyes, as a class, are investigated for their third-order nonlinear optical

properties. These properties are crucial for applications in optical signal processing and the

development of optical modulators and switches. When incorporated into a polymer matrix,

these chromophores can contribute to a high third-order susceptibility (χ⁽³⁾).

Electro-Optic (EO) Polymers
Guest-host polymer systems, where a chromophore like a Disperse Orange dye is dispersed

within a polymer matrix (e.g., PMMA), are a common approach to creating electro-optic

materials. These materials change their refractive index in response to an external electric field,

a phenomenon essential for devices like high-voltage sensors and laser beam modulators.
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The following are generalized protocols for the incorporation and characterization of Disperse

Orange dyes in polymer matrices for materials science applications. These protocols are based

on established methods for similar chromophores and can be adapted for Disperse Orange
61.

Protocol 1: Fabrication of Guest-Host Polymer Thin
Films by Spin Coating
This protocol describes the preparation of thin films of a polymer doped with a Disperse Orange

dye.

Materials:

Disperse Orange dye (e.g., Disperse Orange 61)

Poly(methyl methacrylate) (PMMA) or other suitable host polymer

Solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM))

Glass or quartz substrates

Spin coater

Hot plate or vacuum oven

Procedure:

Solution Preparation:

Prepare a stock solution of the host polymer (e.g., 10% w/v PMMA in THF).

Prepare a stock solution of the Disperse Orange dye in the same solvent.

Mix the polymer and dye solutions to achieve the desired final chromophore concentration

(e.g., 1-10% by weight relative to the polymer). Ensure complete dissolution.

Substrate Cleaning:
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Thoroughly clean the substrates using a standard procedure (e.g., sonication in acetone,

then isopropanol, followed by drying with nitrogen).

Spin Coating:

Place a cleaned substrate on the spin coater chuck.

Dispense a sufficient amount of the polymer-dye solution onto the center of the substrate.

Spin the substrate at a predetermined speed (e.g., 1000-3000 rpm) for a set duration (e.g.,

30-60 seconds) to achieve the desired film thickness.

Drying/Annealing:

Transfer the coated substrate to a hot plate or into a vacuum oven.

Bake at a temperature below the glass transition temperature of the polymer (e.g., 60-80

°C for PMMA) for an extended period (e.g., 1-2 hours) to remove residual solvent.

Workflow for Thin Film Fabrication
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Spin Coating Workflow

Protocol 2: Characterization of Nonlinear Optical
Properties using the Z-Scan Technique
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This protocol outlines the Z-scan method, a common technique to measure the nonlinear

refractive index (n₂) and the nonlinear absorption coefficient (β) of a material.

Apparatus:

High-power laser (e.g., Nd:YAG laser)

Focusing lens

Motorized translation stage

Photodetectors

Beam splitters

Aperture

Procedure:

Sample Preparation:

Prepare a solution of the Disperse Orange dye in a suitable solvent (e.g., THF) or use a

prepared thin film on a transparent substrate.

Experimental Setup:

The laser beam is split into a reference beam and a transmitted beam.

The transmitted beam is focused by a lens.

The sample is mounted on a motorized translation stage that moves it along the z-axis

through the focal point of the lens.

A photodetector measures the intensity of the transmitted beam.

Closed-Aperture Z-Scan (for n₂):

An aperture is placed before the detector to measure the on-axis intensity.
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The sample is moved through the focal point, and the transmitted intensity is recorded as

a function of the sample position (z).

A characteristic peak-valley or valley-peak transmittance curve is obtained, from which the

sign and magnitude of the nonlinear refractive index can be determined.

Open-Aperture Z-Scan (for β):

The aperture is removed to collect the entire transmitted beam.

The measurement is repeated, and the change in transmittance is now only due to

nonlinear absorption.

A symmetric peak or valley in the transmittance curve indicates the presence of nonlinear

absorption.

Logical Flow of Z-Scan Measurement

Experimental Setup

Closed-Aperture
Measurement

Open-Aperture
Measurement

Calculate n₂ Calculate β

Click to download full resolution via product page

Z-Scan Measurement Process

Quantitative Data Summary
The following table summarizes representative nonlinear optical properties for a related

Disperse Orange dye, providing a benchmark for potential performance. Data for Disperse
Orange 61 is not currently available in the reviewed literature.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1149534?utm_src=pdf-body-img
https://www.benchchem.com/product/b1149534?utm_src=pdf-body
https://www.benchchem.com/product/b1149534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dye Host/Solvent
Wavelength
(nm)

Third-Order
Susceptibility
(χ⁽³⁾) (esu)

Reference

Disperse Orange

25
Thin Film 1064

Value reported to

be the largest

among tested

dyes (DO3,

DO25, PO43)

[2]

Note: The performance of Disperse Orange 61 as an NLO or EO chromophore would require

specific experimental validation. The data presented for other Disperse Orange dyes serves as

an indicator of the potential of this class of materials. Researchers are encouraged to perform

these measurements for Disperse Orange 61 to ascertain its specific properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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